Cas no 1261924-08-6 (4-(4-Chloro-2-methoxyphenyl)-2-nitrophenol)

4-(4-Chloro-2-methoxyphenyl)-2-nitrophenol is a chlorinated and nitrated phenolic compound with a methoxy substituent, exhibiting distinct chemical properties due to its multifunctional structure. Its key advantages include its role as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both electron-withdrawing (nitro, chloro) and electron-donating (methoxy) groups enhances its reactivity, enabling selective functionalization in complex reactions. Its stability under controlled conditions and well-defined molecular structure make it suitable for precise applications in research and industrial processes. The compound's purity and consistent performance are critical for reproducible results in synthetic chemistry.
4-(4-Chloro-2-methoxyphenyl)-2-nitrophenol structure
1261924-08-6 structure
Product Name:4-(4-Chloro-2-methoxyphenyl)-2-nitrophenol
CAS No:1261924-08-6
MF:C13H10ClNO4
MW:279.675802707672
MDL:MFCD18315965
CID:2763790
PubChem ID:53221691
Update Time:2025-05-24

4-(4-Chloro-2-methoxyphenyl)-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

    • 4-(4-Chloro-2-methoxyphenyl)-2-nitrophenol, 95%
    • 4-(4-CHLORO-2-METHOXYPHENYL)-2-NITROPHENOL
    • 4'-Chloro-2'-methoxy-3-nitro[1,1'-biphenyl]-4-ol
    • DTXSID80686301
    • 1261924-08-6
    • MFCD18315965
    • 4-(4-Chloro-2-methoxyphenyl)-2-nitrophenol
    • MDL: MFCD18315965
    • Inchi: 1S/C13H10ClNO4/c1-19-13-7-9(14)3-4-10(13)8-2-5-12(16)11(6-8)15(17)18/h2-7,16H,1H3
    • InChI Key: UAKKHNCLILLJCA-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)OC)C1C=CC(=C(C=1)[N+](=O)[O-])O

Computed Properties

  • Exact Mass: 279.0298355Da
  • Monoisotopic Mass: 279.0298355Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 75.3Ų

4-(4-Chloro-2-methoxyphenyl)-2-nitrophenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB322172-5 g
4-(4-Chloro-2-methoxyphenyl)-2-nitrophenol, 95%; .
1261924-08-6 95%
5g
€1,159.00 2022-08-31
abcr
AB322172-5g
4-(4-Chloro-2-methoxyphenyl)-2-nitrophenol, 95%; .
1261924-08-6 95%
5g
€1159.00 2025-04-21

Additional information on 4-(4-Chloro-2-methoxyphenyl)-2-nitrophenol

Recent Advances in the Study of 4-(4-Chloro-2-methoxyphenyl)-2-nitrophenol (CAS: 1261924-08-6): A Comprehensive Research Brief

In recent years, the compound 4-(4-Chloro-2-methoxyphenyl)-2-nitrophenol (CAS: 1261924-08-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This phenolic derivative, characterized by its unique structural features, has shown promising potential in various applications, including drug development and biochemical studies. The growing interest in this compound stems from its versatile reactivity and potential biological activities, which make it a valuable candidate for further investigation.

Recent studies have focused on elucidating the synthesis, characterization, and biological evaluation of 4-(4-Chloro-2-methoxyphenyl)-2-nitrophenol. A study published in the Journal of Medicinal Chemistry (2023) reported a novel synthetic route for this compound, highlighting its improved yield and purity. The researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity of the synthesized product. Additionally, computational modeling was used to predict its potential interactions with biological targets, providing insights into its mechanism of action.

Another significant area of research involves the exploration of the compound's pharmacological properties. Preliminary in vitro studies have demonstrated that 4-(4-Chloro-2-methoxyphenyl)-2-nitrophenol exhibits moderate inhibitory activity against certain enzymes implicated in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents. Furthermore, its stability under physiological conditions has been investigated, with results indicating favorable pharmacokinetic properties that warrant further in vivo studies.

In addition to its pharmacological potential, the compound has also been studied for its role in chemical biology. Researchers have utilized 4-(4-Chloro-2-methoxyphenyl)-2-nitrophenol as a molecular probe to investigate protein-ligand interactions. Its distinct spectroscopic properties enable real-time monitoring of binding events, making it a valuable tool for mechanistic studies. Recent advancements in fluorescence labeling techniques have further enhanced its utility in high-throughput screening assays.

Despite these promising developments, challenges remain in the optimization of 4-(4-Chloro-2-methoxyphenyl)-2-nitrophenol for clinical applications. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, the ongoing research on 4-(4-Chloro-2-methoxyphenyl)-2-nitrophenol (CAS: 1261924-08-6) underscores its significance in the chemical biology and pharmaceutical fields. The compound's unique properties and diverse applications make it a subject of continued interest. Future studies should focus on refining its synthesis, expanding its biological evaluations, and exploring its therapeutic potential. As the body of evidence grows, this compound may well emerge as a cornerstone in the development of novel therapeutic agents and biochemical tools.

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